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Compound of Interest

Compound Name:
1-Bromo-3-(bromomethyl)-2-

chlorobenzene

Cat. No.: B1289238 Get Quote

Essential Safety and Handling Guide for 1-
Bromo-3-(bromomethyl)-2-chlorobenzene
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the proper handling and

disposal of 1-Bromo-3-(bromomethyl)-2-chlorobenzene (CAS No. 66192-24-3). Adherence

to these procedures is essential for ensuring laboratory safety and minimizing risk.

Hazard Identification and Classification
1-Bromo-3-(bromomethyl)-2-chlorobenzene is classified as a hazardous substance.[1] To

the best of current knowledge, the toxicological properties of this material have not been

thoroughly investigated, demanding a high degree of caution during handling.[1]

GHS Classification:

Skin Corrosion/Irritation: Category 1B (Causes severe skin burns and eye damage)[1]

Serious Eye Damage/Eye Irritation: Category 1 (Causes serious eye damage)[1]

Signal Word: Danger[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1289238?utm_src=pdf-interest
https://www.benchchem.com/product/b1289238?utm_src=pdf-body
https://www.benchchem.com/product/b1289238?utm_src=pdf-body
https://www.biosynth.com/Files/MSDS/FB/19/MSDS_FB19053_7000_EN.pdf
https://www.biosynth.com/Files/MSDS/FB/19/MSDS_FB19053_7000_EN.pdf
https://www.biosynth.com/Files/MSDS/FB/19/MSDS_FB19053_7000_EN.pdf
https://www.biosynth.com/Files/MSDS/FB/19/MSDS_FB19053_7000_EN.pdf
https://www.biosynth.com/Files/MSDS/FB/19/MSDS_FB19053_7000_EN.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1289238?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Statements:

H314: Causes severe skin burns and eye damage.[1]

H318: Causes serious eye damage.[1]

Personal Protective Equipment (PPE)
The following table summarizes the required personal protective equipment for handling 1-
Bromo-3-(bromomethyl)-2-chlorobenzene.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.biosynth.com/Files/MSDS/FB/19/MSDS_FB19053_7000_EN.pdf
https://www.biosynth.com/Files/MSDS/FB/19/MSDS_FB19053_7000_EN.pdf
https://www.benchchem.com/product/b1289238?utm_src=pdf-body
https://www.benchchem.com/product/b1289238?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1289238?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Specific Requirements Rationale

Eye and Face Protection

Chemical splash goggles

meeting ANSI Z87.1 standard.

A face shield should be worn

over goggles when there is a

risk of splashing.[2][3]

Protects against splashes and

vapors that can cause serious

eye damage.[1]

Hand Protection

Heavy-duty, chemically

resistant gloves (e.g., nitrile,

neoprene, or Viton).[2][4]

Disposable nitrile gloves may

be suitable for incidental

contact but should be changed

immediately upon

contamination.[2]

Prevents skin contact, which

can cause severe burns.[1]

Body Protection

A flame-resistant lab coat,

buttoned, with long sleeves.[5]

[6] Long pants and closed-toe,

closed-heel shoes are

mandatory.[5][6] For larger

quantities or increased splash

potential, a chemical-resistant

apron or suit is recommended.

[7]

Protects skin from exposure to

the chemical.[1]

Respiratory Protection

All handling of this chemical

must be conducted in a

certified chemical fume hood to

avoid inhalation of vapors.[8]

[9] If engineering controls are

not sufficient, a NIOSH/MSHA

or European Standard EN 149

approved respirator may be

required.[1]

Prevents respiratory tract

irritation.[5]

Operational Plan: Step-by-Step Handling Protocol
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1. Engineering Controls and Preparation:

Fume Hood: All work with 1-Bromo-3-(bromomethyl)-2-chlorobenzene must be performed

in a properly functioning chemical fume hood with the sash at the lowest possible height.[5]

[8]

Safety Equipment: Ensure that a safety shower and an eyewash station are readily

accessible and have been recently tested.[1]

Spill Kit: Have a spill kit specifically for halogenated organic compounds readily available.

This should include an inert absorbent material.[8]

2. Handling the Chemical:

Personal Protective Equipment: Don the appropriate PPE as outlined in the table above

before handling the chemical.

Avoid Contact: Avoid direct contact with skin, eyes, and clothing.[1] Do not inhale any dust,

fumes, gas, mist, vapors, or spray.[1]

Weighing and Transferring: If the compound is a powder, conduct these operations in a fume

hood to minimize dust inhalation.[1] For liquids, use appropriate glassware and transfer

techniques to avoid splashing.

Heating: If heating is required, use a well-controlled heating mantle or oil bath. Avoid open

flames.[3]

3. In Case of Exposure:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove all contaminated clothing. Seek immediate medical attention.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open. Remove contact lenses if present and easy to do so. Seek immediate medical

attention from an ophthalmologist.[1]
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Inhalation: Move the individual to fresh air and keep them at rest in a position comfortable for

breathing. Seek immediate medical attention.[1]

Ingestion: Rinse the mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.[1]

Disposal Plan
1. Waste Collection:

Collect all waste containing 1-Bromo-3-(bromomethyl)-2-chlorobenzene in a dedicated,

properly labeled, and sealed container for halogenated organic waste.

Do not mix with other waste streams.

2. Disposal Procedure:

Dispose of the chemical waste through a licensed hazardous waste disposal company.

A common method for disposal is to dissolve or mix the material with a combustible solvent

and burn it in a chemical incinerator equipped with an afterburner and scrubber.[1]

All disposal activities must be in accordance with local, regional, national, and international

regulations.[1]

Experimental Workflow Diagram
The following diagram outlines the logical workflow for safely handling 1-Bromo-3-
(bromomethyl)-2-chlorobenzene.
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Click to download full resolution via product page

Caption: Workflow for handling 1-Bromo-3-(bromomethyl)-2-chlorobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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